Cas no 904523-93-9 (N-(5-chloro-2-methoxyphenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide
• CAS No: 904523-93-9
• MF: C₁₉H₁₅ClFN₃O₄
• MW: 403.791507005692
• CID: 5441341
• Update Time: 2025-10-31

N-(5-chloro-2-methoxyphenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methoxyphenyl)-2-[4-(4-fluorophenyl)-2,3-dioxopyrazin-1-yl]acetamide
• N-(5-chloro-2-methoxyphenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide

• Inchi： 1S/C19H15ClFN3O4/c1-28-16-7-2-12(20)10-15(16)22-17(25)11-23-8-9-24(19(27)18(23)26)14-5-3-13(21)4-6-14/h2-10H,11H2,1H3,(H,22,25)
• InChI Key： QQCIAOGXXDMSQJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC=C1OC)(=O)CN1C=CN(C2=CC=C(F)C=C2)C(=O)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(5-chloro-2-methoxyphenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide

Comprehensive Overview of N-(5-chloro-2-methoxyphenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide (CAS 904523-93-9)

N-(5-chloro-2-methoxyphenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide, with the CAS number 904523-93-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of tetrahydropyrazine derivatives, which are known for their diverse biological activities. The presence of both chloro and fluoro substituents in its structure enhances its potential for selective interactions with biological targets, making it a subject of interest in drug discovery and development.

In recent years, the demand for fluorinated compounds and heterocyclic amides has surged due to their applications in medicinal chemistry. Researchers are particularly intrigued by the 2,3-dioxo-1,2,3,4-tetrahydropyrazine moiety, which is a key feature of this compound. This structural motif is often associated with enzyme inhibition and receptor modulation, making it a valuable scaffold for designing novel therapeutics. The compound’s CAS 904523-93-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis of N-(5-chloro-2-methoxyphenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide involves multi-step organic reactions, including condensation and cyclization processes. Its molecular weight and logP value are critical parameters for pharmacokinetic studies, as they influence solubility and membrane permeability. These properties are often discussed in forums and publications focused on ADME (Absorption, Distribution, Metabolism, and Excretion) profiling, a hot topic in drug development.

One of the most searched questions related to this compound is its potential biological targets and mechanism of action. Preliminary studies suggest that it may interact with kinases or G-protein-coupled receptors (GPCRs), which are pivotal in signal transduction pathways. This aligns with the growing interest in precision medicine and targeted therapies, where compounds like CAS 904523-93-9 could play a transformative role.

Another area of interest is the compound’s stability and storage conditions. Researchers often inquire about optimal temperature and humidity levels to preserve its integrity, as these factors are crucial for reproducible experimental results. The compound’s spectroscopic data (e.g., NMR, IR, and MS) are also highly sought after for verification and quality control purposes.

In the context of green chemistry, there is increasing scrutiny on the environmental impact of synthetic protocols. The use of eco-friendly solvents and catalysts in the preparation of N-(5-chloro-2-methoxyphenyl)-2-4-(4-fluorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide is a trending topic. This reflects the broader shift toward sustainable practices in chemical manufacturing.

Finally, the compound’s potential applications extend beyond pharmaceuticals. Its unique structure makes it a candidate for material science applications, such as the development of organic semiconductors or fluorescent probes. These interdisciplinary opportunities are driving further exploration of CAS 904523-93-9 and related derivatives.